Cas no 1708269-17-3 (4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester)
4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylic acid, 4-(6-ethynyl-3-pyridazinyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C15H20N4O2/c1-5-12-6-7-13(17-16-12)18-8-10-19(11-9-18)14(20)21-15(2,3)4/h1,6-7H,8-11H2,2-4H3
- InChI Key: MQESZEBCYFQMDU-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2=NN=C(C#C)C=C2)CC1
4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509877-1g |
tert-Butyl4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 97% | 1g |
$652 | 2023-03-07 | |
| Enamine | EN300-6764578-0.05g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 0.05g |
$278.0 | 2023-05-25 | |
| Enamine | EN300-6764578-0.1g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 0.1g |
$416.0 | 2023-05-25 | |
| Enamine | EN300-6764578-0.25g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 0.25g |
$594.0 | 2023-05-25 | |
| Enamine | EN300-6764578-0.5g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 0.5g |
$936.0 | 2023-05-25 | |
| Enamine | EN300-6764578-1.0g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 1g |
$1200.0 | 2023-05-25 | |
| Enamine | EN300-6764578-2.5g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 2.5g |
$2351.0 | 2023-05-25 | |
| Enamine | EN300-6764578-5.0g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 5g |
$3479.0 | 2023-05-25 | |
| Enamine | EN300-6764578-10.0g |
tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate |
1708269-17-3 | 95% | 10g |
$5159.0 | 2023-05-25 | |
| Aaron | AR01QKRT-50mg |
1-Piperazinecarboxylic acid, 4-(6-ethynyl-3-pyridazinyl)-, 1,1-dimethylethyl ester |
1708269-17-3 | 95% | 50mg |
$408.00 | 2025-02-14 |
4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester
Introduction to 4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1708269-17-3)
4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester, identified by its Chemical Abstracts Service (CAS) number 1708269-17-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities. The presence of an ethynyl substituent and a tert-butyl ester functionality in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for medicinal chemists.
The pyridazine core is a nitrogen-containing heterocycle that exhibits a broad spectrum of biological interactions. Its structural motif is frequently incorporated into drug molecules due to its ability to modulate various biological pathways. In particular, pyridazine derivatives have shown promise in the development of treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The ethynyl group at the 6-position of the pyridazine ring introduces reactivity that can be exploited for further derivatization, enabling the synthesis of more complex and pharmacologically active analogs.
The piperazine moiety in the compound’s name is another critical feature. Piperazine derivatives are well-known for their role as pharmacological intermediates, exhibiting activities ranging from antihistaminic to antipsychotic effects. The 1-carboxylic acid tert-butyl ester functionality serves as a protecting group for the carboxylic acid moiety, facilitating synthetic routes while maintaining the integrity of the molecule during further chemical modifications. This protective ester group can be selectively hydrolyzed under mild acidic or basic conditions, allowing for controlled release of the carboxylic acid functionality when needed.
Recent advancements in drug discovery have highlighted the importance of bioisosterism, where structural analogs with similar biological activity but different physicochemical properties are explored. The ethynyl group in this compound can be considered a bioisostere for other functional groups such as alkenes or alkynes, offering opportunities to fine-tune metabolic stability, solubility, and binding affinity. Such modifications are crucial for optimizing drug candidates for clinical development.
The synthesis of 4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations that showcase modern synthetic methodologies. The construction of the pyridazine ring typically involves cyclocondensation reactions between hydrazine derivatives and α-haloketones or α-diazoketones. The introduction of the ethynyl group can be achieved through Sonogashira coupling reactions, which are highly efficient for forming carbon-carbon triple bonds between aryl or vinyl halides and terminal alkynes.
The use of the tert-butyl ester as a protecting group for the carboxylic acid is a common strategy in medicinal chemistry to prevent unwanted side reactions during synthetic workups. This ester can be introduced via acylation reactions using tert-butanol in the presence of an appropriate coupling agent. Later in the synthesis, it can be removed under mild conditions, such as treatment with dilute hydrochloric acid or sodium hydroxide, without affecting other sensitive functional groups in the molecule.
One of the most compelling aspects of this compound is its potential therapeutic applications. Pyridazine derivatives have been reported to exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, studies have shown that certain pyridazine-based compounds can modulate kinases involved in cancer progression or neurotransmitter receptors relevant to central nervous system disorders. The ethynyl substituent may enhance binding interactions by participating in π-stacking interactions or by serving as a site for further functionalization via transition-metal-catalyzed reactions.
Recent research has also explored the use of click chemistry approaches to incorporate additional functional groups into pyridazine scaffolds. The ethynyl group’s triple bond provides an ideal site for copper-catalyzed azide-alkyne cycloadditions (CuAAC), allowing for rapid diversification of the molecular library. Such strategies are particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates with improved pharmacokinetic profiles.
The tert-butyl ester functionality not only serves as a protecting group but also contributes to the overall solubility and stability of the compound during storage and transport. This is an important consideration in pharmaceutical development, where physicochemical properties significantly influence formulation design and bioavailability.
In conclusion, 4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1708269-17-3) represents a promising candidate for further pharmacological exploration. Its unique structural features—combining a pyridazine core with an ethynyl substituent and a piperazine moiety—offer numerous possibilities for medicinal chemistry interventions. The protective tert-butyl ester group enhances synthetic flexibility, allowing chemists to explore diverse derivatives with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.
1708269-17-3 (4-(6-Ethynyl-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)